Cas no 94108-57-3 ((4-Tert-Butyl-o-tolyl)acetaldehyde)

• Product Name: (4-Tert-Butyl-o-tolyl)acetaldehyde
• CAS No: 94108-57-3
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1000629
• PubChem ID: 16205980
• Update Time: 2024-03-01

(4-Tert-Butyl-o-tolyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (4-tert-butyl-o-tolyl)acetaldehyde
• 2-(5-tert-butyl-2-methylphenyl)acetaldehyde
• (4-tert-Butyl-2-methylphenyl)acetaldehyde
• 4-(1,1-Dimethylethyl)-2-methylbenzeneacetaldehyde
• (4-Tert-Butyl-o-tolyl)acetaldehyde

• Inchi： 1S/C13H18O/c1-10-9-12(13(2,3)4)6-5-11(10)7-8-14/h5-6,8-9H,7H2,1-4H3
• InChI Key： ACGSLLPQEVTPIJ-UHFFFAOYSA-N
• SMILES： O=CCC1C=CC(=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes